Cas no 156153-56-9 (Avermectin A1a,5-O-demethyl-22,23-dihydro-26-[(2-methoxyethoxy)methoxy]- (9CI))

• Product Name: Avermectin A1a,5-O-demethyl-22,23-dihydro-26-[(2-methoxyethoxy)methoxy]- (9CI)
• CAS No: 156153-56-9
• MF: C₅₂H₈₂O₁₇
• MW: 979.197298526764
• CID: 185330
• PubChem ID: 6448983
• Update Time: 2025-04-19

Avermectin A1a,5-O-demethyl-22,23-dihydro-26-[(2-methoxyethoxy)methoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,5-O-demethyl-22,23-dihydro-26-[(2-methoxyethoxy)methoxy]- (9CI)
• LogP
• 22,23-Dihydro-5-O-demethyl-26-((2-methoxyethoxy)methoxy)avermectin A1a
• 156153-56-9
• Avermectin A1a, 22,23-dihydro-5-O-demethyl-26-((2-methoxyethoxy)methoxy)-

• Inchi： 1S/C52H82O17/c1-11-29(2)47-32(5)17-18-51(69-47)25-38-22-37(68-51)16-15-31(4)46(66-43-24-41(59-10)48(34(7)64-43)67-42-23-40(58-9)44(53)33(6)63-42)30(3)13-12-14-36-27-62-49-45(54)35(26-61-28-60-20-19-57-8)21-39(50(55)65-38)52(36,49)56/h12-15,21,29-30,32-34,37-49,53-54,56H,11,16-20,22-28H2,1-10H3/b13-12+,31-15+,36-14+/t29-,30-,32-,33-,34-,37+,38-,39-,40-,41-,42-,43-,44-,45+,46-,47+,48-,49+,51+,52+/m0/s1
• InChI Key： LRCJTKFGIGIPAE-WVCPODIMSA-N
• SMILES： O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(COCOCCOC)=C[C@@H](C(=O)O1)[C@@]43O)O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O)OC)OC)O2 |c:17,25,t:23|

Computed Properties

• Exact Mass: 978.555201
• Monoisotopic Mass: 978.555201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 69
• Rotatable Bond Count: 15
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• XLogP3: 3.2

Experimental Properties

• Density: 1.24
• Boiling Point: 986.2°C at 760 mmHg
• Flash Point: 272.2°C
• Refractive Index: 1.557